Cas no 2204270-19-7 (1-Piperazinecarboxylic acid, 4-(trans-4-aminocyclohexyl)-, phenylmethyl ester)

• Product Name: 1-Piperazinecarboxylic acid, 4-(trans-4-aminocyclohexyl)-, phenylmethyl ester
• CAS No: 2204270-19-7
• MF: C₁₈H₂₇N₃O₂
• MW: 317.425884485245
• CID: 5164600
• Update Time: 2025-10-28

1-Piperazinecarboxylic acid, 4-(trans-4-aminocyclohexyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(trans-4-aminocyclohexyl)-, phenylmethyl ester

• Inchi： 1S/C18H27N3O2/c19-16-6-8-17(9-7-16)20-10-12-21(13-11-20)18(22)23-14-15-4-2-1-3-5-15/h1-5,16-17H,6-14,19H2/t16-,17-
• InChI Key： XQOKDUFYCNVJPB-QAQDUYKDSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCN([C@@H]2CC[C@@H](N)CC2)CC1

Additional information on 1-Piperazinecarboxylic acid, 4-(trans-4-aminocyclohexyl)-, phenylmethyl ester

Research Brief on 1-Piperazinecarboxylic acid, 4-(trans-4-aminocyclohexyl)-, phenylmethyl ester (CAS: 2204270-19-7)

The compound 1-Piperazinecarboxylic acid, 4-(trans-4-aminocyclohexyl)-, phenylmethyl ester (CAS: 2204270-19-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine and cyclohexylamine moieties, exhibits potential as a versatile intermediate in drug discovery and development. Recent studies have explored its applications in the synthesis of novel bioactive compounds, particularly in the context of central nervous system (CNS) disorders and oncology.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of this compound as a key building block in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The research highlighted its structural flexibility, which allows for the introduction of various pharmacophores, thereby enhancing binding affinity and selectivity. The study demonstrated that derivatives of 1-Piperazinecarboxylic acid, 4-(trans-4-aminocyclohexyl)-, phenylmethyl ester exhibited improved pharmacokinetic properties compared to traditional SSRIs, suggesting its potential for next-generation antidepressant therapies.

In the realm of oncology, a 2024 preprint article in Bioorganic & Medicinal Chemistry Letters reported the use of this compound in the development of kinase inhibitors. The researchers utilized its cyclohexylamine group to optimize interactions with the ATP-binding pocket of target kinases, resulting in compounds with nanomolar potency against several cancer cell lines. Notably, the phenylmethyl ester moiety was found to enhance cellular permeability, addressing a common challenge in kinase inhibitor design.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and sustainability of producing 1-Piperazinecarboxylic acid, 4-(trans-4-aminocyclohexyl)-, phenylmethyl ester. A 2023 Green Chemistry publication described a novel catalytic system that reduced the number of synthetic steps from six to three while maintaining high yield (82%) and enantiomeric purity (>99%). This development is particularly significant for industrial-scale applications, as it lowers production costs and environmental impact.

Ongoing research is exploring the compound's potential in other therapeutic areas, including infectious diseases and metabolic disorders. Preliminary data from a 2024 conference presentation suggested that structural analogs of this molecule show promising activity against drug-resistant bacterial strains, possibly through inhibition of efflux pumps. However, these findings await peer-reviewed publication and further validation.

In conclusion, 1-Piperazinecarboxylic acid, 4-(trans-4-aminocyclohexyl)-, phenylmethyl ester represents a valuable scaffold in medicinal chemistry with diverse applications. Its unique structural features continue to inspire innovative drug design strategies across multiple therapeutic domains. Future research directions may include the development of targeted delivery systems and exploration of its potential in combination therapies.